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Compound of Interest

Compound Name: 2-Hydroxy-7-O-methylscillascillin

Cat. No.: B1157784 Get Quote

A comprehensive guide to the discovery of 2-Hydroxy-7-O-methylscillascillin, a

homoisoflavonoid isolated from Scilla scilloides. This document details the isolation, structural

elucidation, and physicochemical properties of this natural product.

Discovery and Source
2-Hydroxy-7-O-methylscillascillin was first reported as a natural product isolated from the

bulbs of Scilla scilloides (Lindl.) Druce, a plant belonging to the Hyacinthaceae family. A study

by Ren et al. identified this compound as one of eighteen chemical constituents extracted from

this plant species[1]. Scilla scilloides has a history of use in traditional medicine, which has

prompted scientific investigation into its chemical composition[1].

Physicochemical Properties
The fundamental physicochemical properties of 2-Hydroxy-7-O-methylscillascillin have been

determined through various analytical techniques.

Property Value Source

CAS Number 52096-50-1 Generic

Molecular Formula C₁₈H₁₄O₇ Generic

Molecular Weight 342.3 g/mol Generic
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While the definitive, detailed experimental protocols from the primary discovery paper by Ren

et al. are not publicly available, a general methodology for the isolation and characterization of

homoisoflavonoids from Scilla species can be outlined based on standard practices in

phytochemistry.

Isolation of 2-Hydroxy-7-O-methylscillascillin
The isolation of 2-Hydroxy-7-O-methylscillascillin from the bulbs of Scilla scilloides would

typically involve a multi-step extraction and chromatographic purification process.

Extraction: The fresh or dried bulbs of Scilla scilloides are first ground into a powder. This

material is then subjected to solvent extraction, commonly using methanol or ethanol, to

obtain a crude extract containing a mixture of the plant's chemical constituents.

Fractionation: The crude extract is then partitioned using solvents of varying polarities, such

as n-hexane, ethyl acetate, and n-butanol, to separate compounds based on their solubility.

Homoisoflavonoids like 2-Hydroxy-7-O-methylscillascillin are typically found in the ethyl

acetate fraction.

Chromatographic Purification: The ethyl acetate fraction, rich in homoisoflavonoids, is further

purified using a series of column chromatography techniques. This may include:

Silica Gel Column Chromatography: To separate compounds based on polarity.

Sephadex LH-20 Column Chromatography: To separate compounds based on their

molecular size.

Preparative High-Performance Liquid Chromatography (HPLC): To achieve final

purification of the target compound.

The following diagram illustrates a generalized workflow for the isolation of natural products like

2-Hydroxy-7-O-methylscillascillin.
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Isolation Workflow
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A generalized workflow for natural product isolation.
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Structure Elucidation
The determination of the chemical structure of 2-Hydroxy-7-O-methylscillascillin would have

been accomplished through a combination of spectroscopic techniques.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to

determine the exact molecular weight and elemental composition of the compound,

confirming its molecular formula as C₁₈H₁₄O₇.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To identify the types and connectivity of protons in the molecule.

¹³C NMR: To determine the number and types of carbon atoms.

2D NMR (COSY, HSQC, HMBC): To establish the complete covalent structure of the

molecule by correlating proton and carbon signals.

The following diagram illustrates the logical relationship of these techniques in structure

elucidation.
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Workflow for elucidating the structure of a natural product.

Biological Activity and Signaling Pathways
Currently, there is no specific biological activity or signaling pathway data available for 2-
Hydroxy-7-O-methylscillascillin in the public domain. However, homoisoflavonoids, the class

of compounds to which it belongs, are known to exhibit a range of biological activities. Further

research is needed to determine the specific bioactivity profile of this compound.

Conclusion
2-Hydroxy-7-O-methylscillascillin is a homoisoflavonoid natural product isolated from the

bulbs of Scilla scilloides. While its basic physicochemical properties are known, detailed

experimental data from its primary discovery and its biological activities remain to be fully

disclosed in accessible literature. The generalized protocols for isolation and structure

elucidation presented here provide a framework for understanding the discovery process of

such natural products. Future research into the bioactivity of 2-Hydroxy-7-O-
methylscillascillin could reveal its potential for applications in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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